Cas no 1823884-22-5 (1-oxaspiro[3.5]nonan-3-amine)

• Product Name: 1-oxaspiro[3.5]nonan-3-amine
• CAS No: 1823884-22-5
• MF: C₈H₁₅NO
• MW: 141.21
• MDL: MFCD26516219
• CID: 5096611
• PubChem ID: 130114906
• Update Time: 2026-03-02

1-oxaspiro[3.5]nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[3.5]nonan-3-amine
• PS-20956
• SY324380
• MFCD26516219
• SCHEMBL25416325
• 1823884-22-5
• 3-Amino-1-oxaspiro[3.5]nonane
• E73710
• 1-oxaspiro[3.5]nonan-3-amine

• MDL： MFCD26516219
• Inchi： 1S/C8H15NO/c9-7-6-10-8(7)4-2-1-3-5-8/h7H,1-6,9H2
• InChI Key： DITIAPHZFVANLA-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)C(N)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 1-oxaspiro[3.5]nonan-3-amine

1-Oxaspiro[3.5]nonan-3-amine (CAS 1823884-22-5): A Versatile Spirocyclic Amine for Modern Chemical Applications

In the evolving landscape of organic chemistry, 1-oxaspiro[3.5]nonan-3-amine (CAS 1823884-22-5) has emerged as a structurally unique and functionally versatile compound. This spirocyclic amine features a distinctive oxygen-containing spiro framework that offers exciting possibilities in medicinal chemistry, materials science, and synthetic methodology development. Researchers and industry professionals are increasingly interested in this compound due to its balanced lipophilicity, conformational rigidity, and potential as a pharmacophore building block.

The molecular architecture of 1-oxaspiro[3.5]nonan-3-amine combines a spiro[3.5]nonane core with an amine functionality at the 3-position and an oxygen atom in the 1-position. This arrangement creates a three-dimensional structure that is particularly valuable for addressing modern challenges in drug discovery, where three-dimensionality often correlates with improved target engagement and selectivity. The compound's spirocyclic nature reduces conformational flexibility while maintaining sufficient solubility – a combination that makes it attractive for fragment-based drug design approaches.

Current applications of CAS 1823884-22-5 span multiple domains of chemical research. In pharmaceutical development, this spirocyclic amine derivative serves as a privileged scaffold for central nervous system (CNS) targets, owing to its ability to cross the blood-brain barrier. The oxygen atom in the 1-oxaspiro structure provides a hydrogen bond acceptor site that can enhance binding interactions with biological targets. Materials scientists are exploring its potential as a monomer for specialty polymers, where the rigid spiro structure could impart desirable thermal and mechanical properties.

Synthetic accessibility is another advantage of 1-oxaspiro[3.5]nonan-3-amine. Modern synthetic routes often employ ring-closing metathesis or cyclization strategies to construct the spirocyclic core, followed by selective functionalization to introduce the amine group. The compound's stability under various reaction conditions makes it a reliable intermediate for further derivatization. Recent publications have highlighted its use in multicomponent reactions and as a precursor for chiral auxiliaries in asymmetric synthesis.

The growing interest in three-dimensional fragments for drug discovery has significantly increased demand for compounds like 1-oxaspiro[3.5]nonan-3-amine. Pharmaceutical companies are actively screening such scaffolds against challenging targets including protein-protein interactions and allosteric binding sites. The compound's spiro[3.5]nonane backbone offers vectorial diversity for medicinal chemistry optimization, allowing for efficient exploration of chemical space around biological targets.

From a commercial perspective, CAS 1823884-22-5 represents an important building block in the fine chemicals market. Suppliers typically offer this compound in research quantities with high purity (>95%), and custom synthesis services are available for scaled-up production. The price point reflects its specialized nature and the synthetic challenges associated with spirocyclic systems. However, its value in lead optimization often justifies the investment for pharmaceutical researchers.

Environmental and safety considerations for 1-oxaspiro[3.5]nonan-3-amine are favorable compared to many aromatic amines. The saturated hydrocarbon framework and oxygen incorporation generally result in improved biodegradability profiles. Standard laboratory precautions for amine handling are recommended, including use in well-ventilated areas and proper personal protective equipment. The compound's stability under normal storage conditions contributes to its practicality in research settings.

Future directions for spirocyclic amine chemistry will likely expand the applications of this compound. Emerging areas include its use in covalent inhibitor design (through derivatization of the amine group), as a template for metal-organic frameworks (MOFs), and in the development of chiral catalysts. The unique spatial arrangement of the 1-oxaspiro[3.5]nonane system continues to inspire innovative applications across chemical disciplines.

For researchers considering 1-oxaspiro[3.5]nonan-3-amine for their projects, several key questions often arise: What are the optimal storage conditions? How does the basicity of the amine compare to other cyclic amines? What spectroscopic features are most characteristic of this spiro system? These practical considerations are addressed in technical bulletins from reputable suppliers, along with detailed characterization data including NMR spectra and chromatographic purity information.

The scientific literature contains numerous examples of spiro[3.5]nonane derivatives demonstrating biological activity, reinforcing the potential of CAS 1823884-22-5 as a valuable starting point for drug discovery. Recent patent activity suggests growing industrial interest, particularly in the areas of neurological disorders and anti-infective agents. As synthetic methods continue to improve, we anticipate broader adoption of this spirocyclic building block in both academic and industrial settings.

In conclusion, 1-oxaspiro[3.5]nonan-3-amine represents an important addition to the toolkit of modern synthetic and medicinal chemists. Its unique spirocyclic architecture, synthetic versatility, and promising biological profile position it as a compound of significant current interest and future potential. As research into three-dimensional fragment spaces expands, compounds like this will play an increasingly important role in addressing challenging targets and developing innovative therapeutic approaches.